Cas no 2253632-39-0 (Benzoic acid, 3-amino-6-chloro-2-fluoro-, methyl ester, hydrochloride (1:1))

• Product Name: Benzoic acid, 3-amino-6-chloro-2-fluoro-, methyl ester, hydrochloride (1:1)
• CAS No: 2253632-39-0
• MF: C₈H₈Cl₂FNO₂
• MW: 240.059023857117
• CID: 5415163
• PubChem ID: 137935916
• Update Time: 2025-10-12

Benzoic acid, 3-amino-6-chloro-2-fluoro-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Z3410970280
• 2253632-39-0
• Methyl 3-amino-6-chloro-2-fluorobenzoate;hydrochloride
• EN300-6504427
• methyl 3-amino-6-chloro-2-fluorobenzoate hydrochloride
• Benzoic acid, 3-amino-6-chloro-2-fluoro-, methyl ester, hydrochloride (1:1)

• Inchi： 1S/C8H7ClFNO2.ClH/c1-13-8(12)6-4(9)2-3-5(11)7(6)10;/h2-3H,11H2,1H3;1H
• InChI Key： OHRJTBJCUICTGD-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(Cl)C=CC(N)=C1F.[H]Cl

Computed Properties

• Exact Mass: 238.9916120g/mol
• Monoisotopic Mass: 238.9916120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Benzoic acid, 3-amino-6-chloro-2-fluoro-, methyl ester, hydrochloride (1:1)

Benzoic acid, 3-amino-6-chloro-2-fluoro-, methyl ester, hydrochloride (1:1): A Comprehensive Overview

Benzoic acid, 3-amino-6-chloro-2-fluoro-, methyl ester, hydrochloride (1:1) is a specialized chemical compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS no. 2253632-39-0, represents a fascinating derivative of benzoic acid, featuring substituents that enhance its pharmacological potential. The presence of an amino group at the 3-position, a chlorine atom at the 6-position, and a fluoro group at the 2-position introduces unique electronic and steric properties, making it a valuable candidate for further investigation.

The hydrochloride salt form of this compound, specifically the 1:1 ratio with hydrochloric acid, ensures improved solubility and stability, which are critical factors in pharmaceutical applications. These properties make it an attractive intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced bioavailability and metabolic stability. The fluoro group in Benzoic acid, 3-amino-6-chloro-2-fluoro-, methyl ester, hydrochloride (1:1) contributes to these desirable characteristics, potentially improving the pharmacokinetic profile of derivatives derived from this compound. This has led to extensive research into its applications in drug discovery.

One of the most promising areas of research involving this compound is its potential as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is associated with various diseases, including cancer. By modifying the structure of Benzoic acid, 3-amino-6-chloro-2-fluoro-, methyl ester, hydrochloride (1:1), researchers aim to develop selective inhibitors that can modulate kinase activity without affecting other enzymes. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on certain kinases, suggesting their therapeutic potential.

The amino group at the 3-position provides a site for further functionalization, allowing chemists to attach various pharmacophores and explore new chemical spaces. This versatility makes it an invaluable building block for medicinal chemists seeking to design novel compounds with improved efficacy and reduced side effects.

The chloro group at the 6-position introduces electronic diversity to the molecule, influencing its reactivity and interactions with biological targets. This feature is particularly useful in designing molecules that can bind tightly to specific protein targets, enhancing their therapeutic efficacy. The combination of these substituents results in a compound with multiple points of interaction with biological systems, making it a rich scaffold for drug development.

Recent advances in computational chemistry have enabled researchers to predict the binding modes and affinity of Benzoic acid, 3-amino-6-chloro-2-fluoro-, methyl ester, hydrochloride (1:1) towards various biological targets. These computational studies have provided valuable insights into how modifications to the molecule can improve its binding properties. For instance, simulations have shown that introducing additional polar groups near the amino and fluoro substituents can enhance binding affinity to certain kinases.

In addition to its potential as a kinase inhibitor, this compound has also been explored for its antimicrobial properties. The structural features of benzoic acid derivatives are known to interact with bacterial cell membranes and disrupt essential metabolic pathways. Preliminary experiments have demonstrated that derivatives of Benzoic acid, 3-amino-6-chloro-2-fluoro-, methyl ester, hydrochloride (1:1) exhibit inhibitory effects against certain bacterial strains. This finding opens up new avenues for developing novel antimicrobial agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluoro and chloro substituents efficiently. These methods not only improve the synthetic route but also enhance scalability for industrial applications.

The hydrochloride salt form of this compound offers several advantages over its free base form. The chloride ion helps stabilize the molecule and improves its solubility in water-based solvents commonly used in pharmaceutical formulations. This enhanced solubility is crucial for drug delivery systems where bioavailability is a key concern.

Ongoing research is focused on exploring new derivatives of Benzoic acid, 3-amino-6-chloro-2-fluoro-, methyl ester, hydrochloride (1:1) to further optimize their pharmacological properties. By systematically modifying different parts of the molecule, researchers aim to identify compounds with improved potency, selectivity, and pharmacokinetic profiles. These efforts are expected to lead to the discovery of novel therapeutic agents that can address unmet medical needs.

The role of fluorine in medicinal chemistry cannot be overstated. Its presence can significantly alter the properties of a molecule, making it more stable and bioavailable. The fluoro group in this compound contributes to these beneficial effects by increasing metabolic stability and reducing susceptibility to enzymatic degradation. This has made fluorinated benzoic acid derivatives attractive candidates for drug development.

In conclusion, Benzoic acid, 3-amino-6-chloro-2-fluoro-, methyl ester, hydrochloride (1:1), identified by CAS no. 2253632-39-0, is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing novel therapeutic agents targeting various diseases. With ongoing research focused on optimizing its pharmacological properties and exploring new synthetic routes, this compound is poised to play a crucial role in future drug development efforts.